N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide

• IUPAC Name: N-[(1-ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C12H13FN4O/c1-2-17-7-5-9(16-17)8-15-12(18)10-4-3-6-14-11(10)13/h3-7H,2,8H2,1H3,(H,15,18)
• InChI Key: PPNIHXZVYACZSH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC(=O)C2=C(N=CC=C2)F
• Molecular Formula: C12H13FN4O
• Molecular Weight: 248.26 g/mol

Description

N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide, also known as EFPYMC, is a chemical compound that has been widely studied in scientific research due to its potential applications in medicine and pharmacology.

Mechanism of Action

The mechanism of action of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in cell growth and inflammation. N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been found to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair and cell survival. Additionally, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been found to inhibit the activity of the transcription factor NF-κB, which plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects
N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been found to have a number of biochemical and physiological effects, including the induction of apoptosis and cell cycle arrest in cancer cells, the inhibition of inflammatory cytokine production, and the inhibition of PARP-1 and NF-κB activity. Additionally, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been found to have a low toxicity profile, suggesting that it may be a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide for lab experiments is its low toxicity profile, which makes it a safer alternative to other chemical compounds that may be more toxic. Additionally, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been found to have potent anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, one limitation of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide is that its mechanism of action is not fully understood, which may make it more difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for further research on N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide. One area of research could focus on elucidating the mechanism of action of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide, which could help to optimize its therapeutic potential. Additionally, further studies could investigate the efficacy of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide in animal models of cancer and inflammation, which could provide important insights into its potential clinical applications. Finally, future research could investigate the development of novel derivatives of N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide with improved pharmacological properties, such as increased potency or reduced toxicity.

Synthesis Methods

N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 2-fluoropyridine-3-carboxylic acid with 1-ethyl-1H-pyrazole-3-carboxylic acid, followed by treatment with thionyl chloride and N,N-dimethylformamide. Alternatively, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide can be synthesized using a one-pot reaction of 2-fluoropyridine-3-carboxylic acid, 1-ethyl-1H-pyrazole-3-carboxylic acid, and triethylamine in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide and N-hydroxysuccinimide.

Scientific Research Applications

N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide has been studied for its potential applications in medicine and pharmacology, particularly in the treatment of cancer and inflammation. In one study, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide was found to inhibit the growth of human ovarian cancer cells by inducing apoptosis and cell cycle arrest. In another study, N-[(1-Ethylpyrazol-3-yl)methyl]-2-fluoropyridine-3-carboxamide was found to inhibit the production of inflammatory cytokines in lipopolysaccharide-stimulated macrophages, suggesting that it may have anti-inflammatory properties.